Cas no 2228887-58-7 (methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate
• CAS No: 2228887-58-7
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• CID: 6056410
• PubChem ID: 165711403
• Update Time: 2025-06-09

methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate
• 2228887-58-7
• EN300-1804663

• Inchi： 1S/C10H10FNO5/c1-17-10(14)9(13)5-6-2-3-8(12(15)16)7(11)4-6/h2-4,9,13H,5H2,1H3
• InChI Key： BTHPKDNEHKMZJL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05430058g/mol
• Monoisotopic Mass: 243.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate

Methyl 3-(3-Fluoro-4-nitrophenyl)-2-hydroxypropanoate: An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate (CAS No. 2228887-58-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorinated and nitro-substituted aromatic ring and a hydroxypropanoate moiety, offers a promising scaffold for the development of novel drugs targeting various diseases.

The chemical structure of methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate is particularly noteworthy. The presence of the fluorine atom on the aromatic ring can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. The nitro group, on the other hand, can impart redox activity and contribute to the compound's biological activity. The hydroxypropanoate moiety adds a polar functional group that can enhance solubility and facilitate interactions with biological targets.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to improve drug-like properties. Fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding affinity and selectivity for target proteins. This is particularly relevant in the context of methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate, where the fluorine atom may play a crucial role in optimizing its pharmacological profile.

The nitro group in methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate is another key feature that has attracted attention from researchers. Nitro compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The redox activity associated with the nitro group can also influence cellular processes, making this compound a valuable candidate for further investigation.

The hydroxypropanoate moiety in methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate adds an additional layer of complexity to its structure. Hydroxyl groups can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. Moreover, the presence of this polar functional group can improve the solubility of the molecule, which is essential for its absorption and distribution in biological systems.

In terms of its potential therapeutic applications, methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate has shown promise in several areas. Preliminary studies have indicated that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, there is evidence suggesting that it may possess anti-cancer activity, particularly against certain types of solid tumors.

The development of new drugs often involves extensive preclinical studies to evaluate their safety and efficacy. In this context, methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate has undergone various assays to assess its pharmacological properties. These studies have included in vitro assays using cell lines and in vivo models to evaluate its effects on inflammation and cancer. The results have been promising, with the compound demonstrating significant activity in these models.

Beyond its potential therapeutic applications, methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate also holds value as a research tool. Its unique structure makes it an excellent candidate for studying the effects of fluorination and nitration on molecular properties and biological activity. Researchers can use this compound to gain insights into structure-activity relationships (SAR) and to develop more potent and selective derivatives.

In conclusion, methyl 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoate (CAS No. 2228887-58-7) is a promising compound with a rich structural profile that offers significant potential for both therapeutic applications and research purposes. Its unique combination of fluorinated, nitro-substituted, and hydroxypropanoate moieties makes it an intriguing molecule for further investigation in medicinal chemistry. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the development of novel drugs and therapies.